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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B055344 Get Quote

An In-depth Technical Guide to 1,2,3-Propanetriol, diacetate (Diacetin)

Introduction

1,2,3-Propanetriol, diacetate, more commonly known as diacetin or glyceryl diacetate, is a

versatile organic compound classified as a diglyceride.[1] It is the diester of glycerol and acetic

acid or acetic anhydride.[1] Diacetin typically exists as a mixture of two primary isomers: 1,2-

glyceryl diacetate and 1,3-glyceryl diacetate.[1] This clear, colorless, and odorless viscous

liquid serves a multitude of functions across various industries, including as a plasticizer,

solvent, emollient, and excipient.[2][3] For researchers and professionals in drug development,

diacetin is particularly relevant as a carrier solvent in pharmaceutical formulations and as a

component in cosmetic and personal care products.[3] This guide provides a comprehensive

overview of its chemical structure, properties, and key experimental protocols.

Chemical Structure and Isomerism
Diacetin is structurally composed of a glycerol backbone with two of its three hydroxyl groups

esterified by acetyl groups.[4] The position of these acetyl groups determines the specific

isomer. Commercial diacetin is generally a mixture of the 1,2- and 1,3- isomers.[1]

Caption: Chemical structures of the primary isomers of Diacetin.
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Diacetin is a hygroscopic, clear, and colorless oily liquid.[5][6] It is stable under normal

conditions and is soluble in water, alcohol, ether, and benzene.[2][4] Its key physical and

chemical properties are summarized below.

Property Value Reference(s)

Molecular Formula C₇H₁₂O₅ [2][7]

Molecular Weight 176.17 g/mol [2][7]

CAS Number 25395-31-7 (Isomer Mixture) [2][5]

Appearance
Clear, colorless, viscous, oily

liquid
[1][5]

Odor
Mild, alcoholic, or practically

odorless
[4][8]

Melting Point -30 °C [1][4]

Boiling Point 280 °C [1][4]

Density ~1.17 g/mL at 25 °C [3][4]

Refractive Index n20/D ~1.440 [3][4]

Flash Point > 110 °C (> 230 °F) [4][8]

Solubility
Soluble in water, alcohol,

ether, benzene
[2][4]

Vapor Pressure < 1 mm Hg at 20 °C [4]

Stability
Stable under normal

conditions; hygroscopic
[2][6]

Incompatibilities Strong oxidizing agents [2][6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of diacetin are crucial for research and

quality control purposes.
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Synthesis of 1,2,3-Propanetriol, diacetate
Diacetin can be synthesized through several methods, with direct esterification being a

common approach.

Method A: Direct Esterification of Glycerol

This process involves the reaction of glycerin (glycerol) with acetic acid in the presence of a

catalyst.[9]

Principle: An acid-catalyzed esterification where two hydroxyl groups of glycerol react with

the carboxyl groups of acetic acid to form ester linkages, releasing water as a byproduct.

Reactants & Conditions:

Glycerin to Acetic Acid Molar Ratio: 1:2.5 to 1:3.0.[9]

Catalyst: Solid sodium bisulfate, 0.05-0.3% of the total reactant weight.[9]

Water Carrying Agent: n-propyl acetate.[9]

Temperature: 120-145 °C.[9]

Reaction Time: 8-14 hours.[9]

Procedure:

Mix glycerin, acetic acid, sodium bisulfate catalyst, and n-propyl acetate in the specified

proportions.[9]

Introduce the mixture into a reaction kettle equipped with a stirrer.[9]

Heat the mixture to 120-145 °C while continuously stirring.[9]

Maintain the reaction for 8-14 hours to yield a liquid mixture containing diacetin.[9]
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Start

Mix Reactants
Glycerin + Acetic Acid (1:2.5-3.0 mol)
Sodium Bisulfate (0.05-0.3% w/w)
 n-propyl acetate

Esterification Reaction
Reaction Kettle with Stirring
Temperature: 120-145 °C
Time: 8-14 hours

Product Mixture Liquid containing 45-60% Diacetin

End
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Start Assay

Sample Preparation Accurately weigh ~1 g of Diacetin

Add Reagents
25 mL of 1 N KOH
15 mL of Isopropanol

Saponification (Hydrolysis)
Heat in pressure bottle
Water bath at 98±2 °C for 1 hour

Cooling Cool to room temperature

Titration
Add Phenolphthalein indicator
Titrate excess KOH with 0.5 N H₂SO₄

Calculation Determine ester content based on titer volume

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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